N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide

• Molecular Formula: C17H15BrN4O2S
• Molecular Weight: 419.3 g/mol
• IUPAC Name: N-[[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl]butanamide
• InChI: InChI=1S/C17H15BrN4O2S/c1-2-3-15(23)22-17(25)20-12-4-5-14-13(7-12)21-16(24-14)10-6-11(18)9-19-8-10/h4-9H,2-3H2,1H3,(H2,20,22,23,25)
• InChI Key: QRPCJTZAHGEIBE-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC(=S)NC1=CC2=C(C=C1)OC(=N2)C3=CC(=CN=C3)Br

Description

N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes and proteins involved in disease processes, such as cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide exhibits significant biochemical and physiological effects. It has been shown to inhibit cancer cell growth, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide in lab experiments is its high potency and specificity for certain enzymes and proteins. However, one of the limitations is its potential toxicity, which requires careful handling and dosing.

Future Directions

There are several future directions for the study of N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide. One area of research is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the investigation of its potential applications in other fields, such as materials science and environmental chemistry. Furthermore, further studies are needed to fully understand the mechanism of action of the compound and its potential for use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide involves a multi-step process, which includes the reaction of 5-bromopyridin-3-amine with 2-aminobenzoic acid to form 2-(5-bromopyridin-3-yl)-1,3-benzoxazole. This intermediate is then reacted with butanoyl chloride and thiourea to yield the final product.

Scientific Research Applications

N-{[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]carbamothioyl}butanamide has been studied extensively for its potential applications in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease.